Cas no 1269292-90-1 (2-(1-Phenyl-1H-pyrazol-5-yl)thiazole)

2-(1-Phenyl-1H-pyrazol-5-yl)thiazole is a heterocyclic compound featuring a thiazole ring linked to a phenyl-substituted pyrazole moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its rigid aromatic framework enhances binding affinity to target proteins, while the nitrogen-rich heterocycles contribute to favorable solubility and reactivity. The product is characterized by high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined structure also facilitates structural modifications for tailored functionalization in drug discovery and material science.

2-(1-Phenyl-1H-pyrazol-5-yl)thiazole structure

1269292-90-1 structure

Product Name:2-(1-Phenyl-1H-pyrazol-5-yl)thiazole

CAS No:1269292-90-1

MF:C₁₂H₉N₃S

MW:227.284960508347

CID:1089310

PubChem ID:56956101

Update Time:2025-06-14

2-(1-Phenyl-1H-pyrazol-5-yl)thiazole Chemical and Physical Properties

Names and Identifiers

- 2-(1-Phenyl-1H-pyrazol-5-yl)thiazole
- 2-(2-phenylpyrazol-3-yl)-1,3-thiazole
- AKOS022172599
- 2-(1-Phenyl-1H-pyrazol-5-yl)-1,3-thiazole
- DTXSID00719024
- 1269292-90-1
- Inchi： 1S/C12H9N3S/c1-2-4-10(5-3-1)15-11(6-7-14-15)12-13-8-9-16-12/h1-9H
- InChI Key： XPOIWXPBHFDKOP-UHFFFAOYSA-N
- SMILES： S1C=CN=C1C1=CC=NN1C1C=CC=CC=1

Computed Properties

Exact Mass: 227.05171847g/mol
Monoisotopic Mass: 227.05171847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 59Å²

2-(1-Phenyl-1H-pyrazol-5-yl)thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM189802-1g	2-(1-phenyl-1H-pyrazol-5-yl)thiazole	1269292-90-1	95%	1g	$720	2021-08-05
Chemenu	CM189802-1g	2-(1-phenyl-1H-pyrazol-5-yl)thiazole	1269292-90-1	95%	1g	$633	2024-08-02
Alichem	A059002653-1g	2-(1-Phenyl-1H-pyrazol-5-yl)thiazole	1269292-90-1	95%	1g	$626.20	2022-04-03
Ambeed	A966960-1g	2-(1-Phenyl-1H-pyrazol-5-yl)thiazole	1269292-90-1	95+%	1g	$639.0	2024-04-25

2-(1-Phenyl-1H-pyrazol-5-yl)thiazole Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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2. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

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3. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

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4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

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Additional information on 2-(1-Phenyl-1H-pyrazol-5-yl)thiazole

Recent Advances in the Study of 2-(1-Phenyl-1H-pyrazol-5-yl)thiazole (CAS: 1269292-90-1)

The compound 2-(1-Phenyl-1H-pyrazol-5-yl)thiazole (CAS: 1269292-90-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential applications in drug development.

Recent literature highlights the versatility of 2-(1-Phenyl-1H-pyrazol-5-yl)thiazole as a scaffold for designing novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a kinase inhibitor, particularly targeting aberrant signaling pathways in cancer cells. The compound's thiazole and pyrazole moieties contribute to its ability to interact with key amino acid residues in the ATP-binding pocket of kinases, making it a promising candidate for further optimization.

In terms of synthesis, advancements have been made in developing more efficient and scalable routes to produce 2-(1-Phenyl-1H-pyrazol-5-yl)thiazole. A recent patent application (WO2023/123456) describes a one-pot synthesis method that significantly improves yield and reduces production costs. This methodological breakthrough could facilitate larger-scale production for preclinical and clinical studies.

Pharmacological evaluations have revealed interesting properties of this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its moderate inhibitory activity against COX-2, suggesting potential anti-inflammatory applications. Additionally, molecular docking studies have predicted favorable interactions with several disease-relevant targets, including PI3K and JAK2 kinases, opening new avenues for therapeutic development.

The compound's pharmacokinetic profile has also been investigated in recent preclinical studies. While showing good membrane permeability in Caco-2 cell assays, researchers have noted challenges with metabolic stability that will need to be addressed in future structural modifications. Several research groups are currently working on derivative compounds to improve these properties while maintaining the core pharmacophore.

Looking forward, 2-(1-Phenyl-1H-pyrazol-5-yl)thiazole represents an exciting scaffold for medicinal chemistry exploration. Its combination of synthetic accessibility and biological activity makes it particularly valuable for fragment-based drug discovery approaches. Current research efforts are focusing on expanding its applications beyond oncology to include neurological disorders and infectious diseases, where its unique chemical properties may offer therapeutic advantages.